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Compound of Interest

Compound Name: GNF-2-deg

Cat. No.: B15621418 Get Quote

Essential Safety and Logistics for Handling
GNF-2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with GNF-2, a Bcr-Abl tyrosine kinase inhibitor.

Adherence to these procedures is essential for ensuring laboratory safety and proper disposal

of this compound.

GNF-2 is categorized as an irritant, with GHS Hazard Statements indicating it can cause skin

irritation (H315), serious eye irritation (H319), and respiratory irritation (H335)[1]. Due to these

potential hazards, it is recommended that GNF-2 be handled in a laboratory setting that meets

Biosafety Level 2 (BSL-2) standards[1].

Quantitative Data Summary
For quick reference, the key quantitative data for GNF-2 are summarized in the table below.
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Property Value

Molecular Formula C₁₈H₁₃F₃N₄O₂

Molecular Weight 374.3 g/mol [1]

CAS Number 778270-11-4[1]

Solubility in DMSO ≥ 100 mg/mL (267.15 mM)[1]

Storage Temperature Desiccate at -20°C or Store at +4°C[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure when handling GNF-2. The

following equipment must be worn.
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PPE Category Required Equipment
Specifications and Best
Practices

Hand Protection Double Nitrile Gloves

Wear two pairs of

chemotherapy-rated nitrile

gloves. The outer glove should

be changed immediately upon

contamination, and both pairs

should be replaced every 30-

60 minutes or as needed.

Body Protection Disposable Gown

A solid-front, back-closing

disposable gown made of a

low-lint, impervious material is

required. Cuffs should be

tucked under the outer glove.

Respiratory Protection NIOSH-approved Respirator

When handling the solid

compound or preparing

solutions, a NIOSH-approved

N95 or higher respirator is

recommended to prevent

inhalation of airborne particles.

A powered air-purifying

respirator (PAPR) may be

necessary for procedures with

a higher risk of aerosolization.

Eye Protection Safety Goggles or Face Shield

Chemical splash goggles are

mandatory to protect against

splashes and aerosols. A face

shield should be worn in

conjunction with goggles when

there is a significant risk of

splashes.[1]
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Operational Plan: Step-by-Step Handling
Procedures
All handling of GNF-2, especially of the solid compound and the preparation of stock solutions,

should be conducted within a certified chemical fume hood to minimize inhalation exposure.

Receiving and Storage:

Upon receipt, inspect the package for any signs of damage or leakage. Wear appropriate

PPE when unpacking.

Store GNF-2 in a clearly labeled, sealed container in a designated, secure location.

The storage area should be cool, dry, and well-ventilated, away from incompatible materials.

Preparation of Stock Solutions:

Perform all necessary calculations before entering the designated handling area.

Don all required PPE as listed in the table above.

Conduct the entire procedure within a chemical fume hood.

Carefully weigh the required amount of GNF-2 powder using an analytical balance placed

inside the fume hood.

Add the solvent to the vial containing the GNF-2 powder.

Securely cap the vial and vortex or sonicate until the compound is fully dissolved.

Handling of Solutions:

Always handle solutions containing GNF-2 within a chemical fume hood.

Use positive displacement pipettes or dedicated pipette tips to minimize the generation of

aerosols.
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Disposal Plan: Step-by-Step Waste Management
Proper disposal of GNF-2 and contaminated materials is critical to prevent environmental

contamination and ensure a safe laboratory environment. Do not pour GNF-2 down the drain or

dispose of it in regular trash[1].

Waste Segregation:

Identify all waste contaminated with GNF-2, including empty vials, used pipette tips, tubes,

and contaminated PPE.

Unless explicitly permitted by your institution's hazardous waste management plan, do not

mix GNF-2 waste with non-hazardous or other types of chemical waste[1].

Containment of Waste:

Solid Waste: Place all solid GNF-2 waste into a designated, leak-proof, and clearly labeled

hazardous waste container. The container should be marked with a biohazard symbol and

the words "Hazardous Waste" and "GNF-2".[1]

Liquid Waste: Collect all liquid waste containing GNF-2 in a designated, labeled, and sealed

hazardous waste container.

Contaminated Labware: All disposable labware (e.g., pipette tips, tubes, vials) that has come

into contact with GNF-2 should be disposed of as solid hazardous chemical waste.

Contaminated PPE: Used gloves, gowns, and other disposable PPE should be placed in a

designated hazardous waste bag and disposed of as solid hazardous chemical waste.

Decontamination of Work Surfaces:

Decontaminate all work surfaces and equipment that have come into contact with GNF-2.

Use an appropriate disinfectant or cleaning agent as recommended by your institution's

safety office.

Waste Pickup and Disposal:
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Follow your institution's established procedures for the pickup and disposal of hazardous

chemical waste. This typically involves contacting the Environmental Health and Safety

(EHS) office.

Ensure all required paperwork, such as a hazardous waste manifest, is completed

accurately.

Diagram: GNF-2 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of GNF-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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